Cas no 90675-53-9 (4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester)

• Product Name: 4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester
• CAS No: 90675-53-9
• MF: C₉H₁₃ClO₃
• MW: 204.650722265244
• CID: 788487
• PubChem ID: 11264184
• Update Time: 2025-04-19

4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-acetyl-4-chloro-, ethyl ester
• ethyl 2-acetyl-4-chloropent-4-enoate
• 90675-53-9
• ethyl 2-acetyl-4-chloro-4-pentenoate
• DTXSID00460483

• Inchi： 1S/C9H13ClO3/c1-4-13-9(12)8(7(3)11)5-6(2)10/h8H,2,4-5H2,1,3H3
• InChI Key： KDAXONSPDLCLQU-UHFFFAOYSA-N
• SMILES： ClC(=C)CC(C(=O)OCC)C(C)=O

Computed Properties

• Exact Mass: 204.0553220g/mol
• Monoisotopic Mass: 204.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų